6-oxo-N-(4-(2-oxo-2-((3-phenylpropyl)amino)ethyl)thiazol-2-yl)-1,6-dihydropyridine-3-carboxamide

• IUPAC Name: 6-oxo-N-[4-[2-oxo-2-(3-phenylpropylamino)ethyl]-1,3-thiazol-2-yl]-1H-pyridine-3-carboxamide
• InChI: InChI=1S/C20H20N4O3S/c25-17-9-8-15(12-22-17)19(27)24-20-23-16(13-28-20)11-18(26)21-10-4-7-14-5-2-1-3-6-14/h1-3,5-6,8-9,12-13H,4,7,10-11H2,(H,21,26)(H,22,25)(H,23,24,27)
• InChI Key: LTUCEKGJLPVHTQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCCNC(=O)CC2=CSC(=N2)NC(=O)C3=CNC(=O)C=C3
• Molecular Formula: C20H20N4O3S
• Molecular Weight: 396.5 g/mol

Description

6-oxo-N-(4-(2-oxo-2-((3-phenylpropyl)amino)ethyl)thiazol-2-yl)-1,6-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C20H20N4O3S and its molecular weight is 396.47. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Heterocyclic Compounds

The compound 6-oxo-N-(4-(2-oxo-2-((3-phenylpropyl)amino)ethyl)thiazol-2-yl)-1,6-dihydropyridine-3-carboxamide, due to its complex structure, finds relevance in the field of chemical synthesis, particularly in the creation of heterocyclic compounds which are pivotal in the development of pharmaceuticals and materials science. For instance, the synthesis and investigation of thio-substituted ethyl nicotinate derivatives, leading to thieno[2,3-b]pyridines and pyridothienopyrimidine derivatives, demonstrate the utility of similar compounds in creating new molecules with potential biological activities (Gad-Elkareem, Abdel-fattah, & Elneairy, 2011).

Antimicrobial and Antifungal Activities

Compounds with structures related to 6-oxo-N-(4-(2-oxo-2-((3-phenylpropyl)amino)ethyl)thiazol-2-yl)-1,6-dihydropyridine-3-carboxamide are frequently explored for their biological activities. Research into novel pyrazolopyrimidines derivatives, for instance, revealed anticancer and anti-5-lipoxygenase properties, highlighting the potential of such compounds in therapeutic applications (Rahmouni et al., 2016). Similarly, the development of innovative coumarin derivatives containing the thiazolidin-4-one ring and their subsequent biological property estimation further exemplifies the importance of these compounds in medicinal chemistry (Ramaganesh, Bodke, & Venkatesh, 2010).

Non-Linear Optical (NLO) Properties and Molecular Docking

The exploration of novel compounds for their non-linear optical properties and molecular docking capabilities is an emerging field. The synthesis of 6-amino-5-cyano-2-oxo-N-(pyridin-2-yl)-4-(p-tolyl)-2H-[1,2'-bipyridine]-3-carboxamide and its derivatives, followed by a comprehensive experimental and computational study, reveals the potential of such compounds in applications ranging from optical materials to drug discovery (Jayarajan et al., 2019).

Microwave-Assisted Synthesis and Biological Evaluation

Microwave-assisted synthesis has revolutionized the field of organic chemistry by providing faster and more efficient methods for compound synthesis. Research into hybrid molecules containing penicillanic or cephalosporanic acid moieties and their biological activity investigation showcases the utility of this technique in rapidly generating compounds with potential pharmaceutical applications (Başoğlu et al., 2013).

Antiallergy and Antimicrobial Agents

The search for new antiallergy and antimicrobial agents leads to the synthesis of diverse chemical entities. N-(4-substituted-thiazolyl)oxamic acid derivatives, for instance, have shown significant antiallergy activity, suggesting the potential of similar compounds in treating allergic reactions (Hargrave, Hess, & Oliver, 1983). Additionally, the development of quinazolinone and 4-thiazolidinone hybrids as antimicrobial agents further emphasizes the importance of such compounds in addressing microbial resistance (Desai, Dodiya, & Shihora, 2011).